Cas no 343981-56-6 (1,6-Dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one)

• Product Name: 1,6-Dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one
• CAS No: 343981-56-6
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• MDL: MFCD22371455
• CID: 4713125
• PubChem ID: 22382014
• Update Time: 2025-08-05

1,6-Dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1,6-Dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one
• HNYLUXHTOKEYDF-UHFFFAOYSA-N
• 1,6-dimethyl-4-(trifluoromethyl)-2-pyridone

• MDL： MFCD22371455
• Inchi： 1S/C8H8F3NO/c1-5-3-6(8(9,10)11)4-7(13)12(5)2/h3-4H,1-2H3
• InChI Key： HNYLUXHTOKEYDF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N(C)C(C)=C1)=O)(F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 1,6-Dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one

Introduction to 1,6-Dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one (CAS No. 343981-56-6)

1,6-Dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one, with the CAS number 343981-56-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with methyl and trifluoromethyl groups. These functional groups contribute to its distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1,6-Dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one is particularly noteworthy due to its potential for modulating biological targets. The pyridine ring, a common motif in many bioactive molecules, provides a rigid and planar structure that can interact with specific protein binding sites. The presence of the trifluoromethyl group, known for its electron-withdrawing properties and hydrophobic nature, enhances the compound's lipophilicity and metabolic stability. Additionally, the two methyl groups contribute to the overall steric and electronic balance, influencing the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the potential of 1,6-Dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one as a lead compound in the development of novel therapeutic agents. One notable area of research is its activity as a selective inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in inflammatory diseases. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

In another study, 1,6-Dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one was evaluated for its anticancer properties. The results indicated that it selectively targets cancer cells by disrupting critical signaling pathways involved in cell proliferation and survival. Specifically, the compound was shown to inhibit the activity of a protein kinase that is often overexpressed in various types of cancer. This finding highlights the compound's potential as a targeted therapy for cancer treatment.

The pharmacokinetic properties of 1,6-Dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's high lipophilicity facilitates its absorption through biological membranes, while its metabolic stability ensures prolonged systemic exposure. These characteristics are crucial for optimizing drug delivery and efficacy.

In addition to its therapeutic applications, 1,6-Dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one has been investigated for its use as a chemical probe in academic research. Chemical probes are small molecules that can be used to interrogate biological systems and validate therapeutic targets. The unique structural features of this compound make it an ideal candidate for such studies. For example, it has been used to investigate the role of specific enzymes in cellular processes and to identify potential biomarkers for disease diagnosis.

The synthesis of 1,6-Dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, each offering different advantages depending on the desired scale and application. One common approach involves the condensation of 4-trifluoromethylpyridine with appropriate methylating agents under controlled conditions. The resulting product can be further purified using techniques such as column chromatography or recrystallization to achieve high purity levels suitable for pharmaceutical use.

The safety profile of 1,6-Dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one has also been evaluated through preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses with minimal side effects. However, as with any new chemical entity (NCE), ongoing safety monitoring is essential during clinical trials to ensure patient safety.

In conclusion, 1,6-Dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one (CAS No. 343981-56-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or chemical probe. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.